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Compound of Interest

Compound Name: Bis-Propargyl-PEG13

Cat. No.: B606189

Essential Safety and Handling Guide for Bis-
Propargyl-PEG13

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Bis-Propargyl-PEG13. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining experimental integrity.

I. Chemical and Physical Properties

Bis-Propargyl-PEG13 is a polyethylene glycol (PEG) derivative containing two terminal
propargyl groups. The propargyl groups are reactive towards azide-bearing molecules, making
this compound a valuable tool in bioconjugation and drug development.[1] The PEG linker
enhances the solubility of the molecule in aqueous solutions.[1]
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Property Value

CAS Number 1351373-50-6

Molecular Formula C30H54013

Molecular Weight 622.75 g/mol

Appearance Varies (can be a solid or liquid)

Solubility Soluble in water, DMSO, DMF, and DCM

Il. Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Bis-Propargyl-PEG13 is not readily available,
data from closely related compounds, such as Bis-propargyl-PEG11, and the reactive propargyl
group indicate potential hazards. The following PPE is mandatory to minimize risk.

GHS Hazard Statements for Related Compounds (Bis-propargyl-PEG11):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE) Specifications

Chemical-resistant gloves (e.qg., nitrile or
Hand Protection neoprene). Inspect gloves before use and

dispose of them properly after handling.

Safety glasses with side shields or chemical
) splash goggles. A face shield may be required
Eye and Face Protection N )
for larger quantities or when there is a splash

hazard.

Laboratory coat. Ensure it is fully buttoned. For
Skin and Body Protection larger scale operations, consider a chemical-

resistant apron or coveralls.

Use in a well-ventilated area, preferably within a
Respiratory Protection chemical fume hood, to avoid inhalation of any

vapors or aerosols.

lll. Safe Handling and Operational Workflow

Adherence to a strict operational workflow is paramount when handling Bis-Propargyl-PEG13
to ensure both personal safety and the quality of the experimental results.

Storage:
e Short-term: Store at 0 - 4°C for days to weeks.[1]
e Long-term: Store at -20°C for months to years.[1]

» Keep the container tightly sealed in a dry, dark, and well-ventilated area.
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Safe Handling Workflow for Bis-Propargyl-PEG13

Experimental Protocol:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work
area within a certified chemical fume hood. Allow the Bis-Propargyl-PEG13 container to
equilibrate to room temperature before opening to prevent moisture condensation.

e Handling:

[¢]

Weigh or measure the required amount of the compound directly in the fume hood.

[e]

Avoid creating dust or aerosols.

[e]

For reactions, add the reagent slowly to the reaction mixture.

o

Keep the container sealed when not in use.
e Post-Handling:
o Wash hands thoroughly after handling, even if gloves were worn.
o Clean all equipment and the work area to prevent cross-contamination.

IV. Disposal Plan

Proper disposal of Bis-Propargyl-PEG13 and any associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused/Expired Product

Dispose of as chemical waste through a
licensed contractor. Do not dispose of it down

the drain.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated, sealed container for

chemical waste.

Contaminated PPE (e.g., gloves)

Dispose of in the appropriate hazardous waste

stream immediately after use.

Aqueous Waste from Reactions

Collect in a clearly labeled, sealed waste
container. The container should be stored in a

secondary containment vessel.

Waste Segregation and Labeling:

o All waste streams must be segregated based on their chemical compatibility.

o Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
(Bis-Propargyl-PEG13), and the primary hazards (e.qg., Irritant).

V. Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate potential

harm.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ] )

difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) i
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,

Spil vermiculite, sand) and place it in a sealed

pi

container for chemical waste disposal. Ventilate
the area and wash the spill site after material

pickup is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

